N-{[2-(2,6-dimethylphenoxy)pyridin-3-yl]methyl}cyclopropanecarboxamide

• IUPAC Name: N-[[2-(2,6-dimethylphenoxy)pyridin-3-yl]methyl]cyclopropanecarboxamide
• InChI: InChI=1S/C18H20N2O2/c1-12-5-3-6-13(2)16(12)22-18-15(7-4-10-19-18)11-20-17(21)14-8-9-14/h3-7,10,14H,8-9,11H2,1-2H3,(H,20,21)
• InChI Key: QILLINQPBRZXIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OC2=C(C=CC=N2)CNC(=O)C3CC3
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol

Description

N-{[2-(2,6-dimethylphenoxy)pyridin-3-yl]methyl}cyclopropanecarboxamide, also known as JNJ-54175446, is a novel compound that has been developed for potential use in treating various neurological disorders.

Mechanism of Action

N-{[2-(2,6-dimethylphenoxy)pyridin-3-yl]methyl}cyclopropanecarboxamide acts as a selective sigma-1 receptor agonist, which leads to the activation of various downstream signaling pathways. This activation results in the modulation of various cellular processes, including the regulation of calcium signaling, the inhibition of oxidative stress, and the modulation of neurotransmitter release.
Biochemical and Physiological Effects:
N-{[2-(2,6-dimethylphenoxy)pyridin-3-yl]methyl}cyclopropanecarboxamide has been shown to have various biochemical and physiological effects, including the inhibition of amyloid-beta aggregation, the reduction of oxidative stress, and the modulation of neurotransmitter release. These effects suggest that N-{[2-(2,6-dimethylphenoxy)pyridin-3-yl]methyl}cyclopropanecarboxamide has potential therapeutic applications in various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{[2-(2,6-dimethylphenoxy)pyridin-3-yl]methyl}cyclopropanecarboxamide is its high affinity for the sigma-1 receptor, which makes it a potent and selective agonist. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of N-{[2-(2,6-dimethylphenoxy)pyridin-3-yl]methyl}cyclopropanecarboxamide. These include further studies on its mechanism of action, its potential therapeutic applications in various neurological disorders, and the development of more efficient synthesis methods for this compound. Additionally, the development of more water-soluble analogs of N-{[2-(2,6-dimethylphenoxy)pyridin-3-yl]methyl}cyclopropanecarboxamide could potentially improve its bioavailability and efficacy in vivo.
Conclusion:
In conclusion, N-{[2-(2,6-dimethylphenoxy)pyridin-3-yl]methyl}cyclopropanecarboxamide is a novel compound that has potential therapeutic applications in various neurological disorders. Its high affinity for the sigma-1 receptor and its various biochemical and physiological effects make it a promising candidate for further research and development. However, further studies are needed to fully understand its mechanism of action and its potential limitations and advantages in vivo.

Synthesis Methods

The synthesis of N-{[2-(2,6-dimethylphenoxy)pyridin-3-yl]methyl}cyclopropanecarboxamide involves a multi-step process that starts with the reaction of 2,6-dimethylphenol with 3-bromopyridine to form 2-(2,6-dimethylphenoxy)pyridine. This intermediate is then reacted with cyclopropanecarbonyl chloride to form N-{[2-(2,6-dimethylphenoxy)pyridin-3-yl]methyl}cyclopropanecarboxamide.

Scientific Research Applications

N-{[2-(2,6-dimethylphenoxy)pyridin-3-yl]methyl}cyclopropanecarboxamide has been found to have potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been shown to have a high affinity for the sigma-1 receptor, which is involved in regulating various cellular processes, including calcium signaling, cell survival, and neurotransmitter release.